2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide

• IUPAC Name: 2-methyl-N-propan-2-yl-5-sulfamoylbenzamide
• InChI: InChI=1S/C11H16N2O3S/c1-7(2)13-11(14)10-6-9(17(12,15)16)5-4-8(10)3/h4-7H,1-3H3,(H,13,14)(H2,12,15,16)
• InChI Key: WZMNRAHWZRHTDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)NC(C)C
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol

Description

2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide is a chemical compound with a complex structure that includes a benzamide core substituted with a methyl group, an isopropyl group, and a sulfamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Nitration: The benzene ring is nitrated to introduce a nitro group.

Reduction: The nitro group is reduced to an amine group.

Acylation: The amine group is acylated to form the benzamide core.

Sulfonation: The benzamide is then sulfonated to introduce the sulfamoyl group.

Alkylation: Finally, the methyl and isopropyl groups are introduced through alkylation reactions.

Industrial Production Methods

In industrial settings, the production of 2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide may involve optimized reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate each step of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the sulfamoyl group or other functional groups within the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and acids can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the benzene ring.

Scientific Research Applications

2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of certain diseases.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide involves its interaction with specific molecular targets. The sulfamoyl group is known to interact with enzymes and proteins, potentially inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-N-(propan-2-yl)aniline
• 2-methyl-N-(propan-2-yl)-5-sulfamoylaniline
• 2-methyl-N-(propan-2-yl)-4-sulfamoylbenzamide

Uniqueness

2-methyl-N-(propan-2-yl)-5-sulfamoylbenzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both the sulfamoyl and isopropyl groups on the benzamide core differentiates it from other similar compounds, potentially leading to unique interactions with biological targets and distinct applications in research and industry.